![molecular formula C8H4F3NOS B1447514 6-(Trifluoromethyl)-1,3-benzoxazole-2-thiol CAS No. 149367-81-7](/img/structure/B1447514.png)
6-(Trifluoromethyl)-1,3-benzoxazole-2-thiol
Overview
Description
The trifluoromethyl group is a functional group that has the formula -CF3. It is derived from the methyl group (which has the formula -CH3), by replacing each hydrogen atom with a fluorine atom . Compounds with this group are a subclass of the organofluorines .
Synthesis Analysis
The synthesis of trifluoromethyl-substituted compounds often involves various methods to introduce this functionality. Carboxylic acids can be converted to trifluoromethyl groups by treatment with sulfur tetrafluoride .Molecular Structure Analysis
The trifluoromethyl group has significant electronegativity, often described as being intermediate between the electronegativities of fluorine and chlorine . This group can influence the molecular structure of the compound it is part of.Chemical Reactions Analysis
Trifluoromethyl-substituted compounds are often strong acids, such as trifluoromethanesulfonic acid and trifluoroacetic acid . Conversely, the trifluoromethyl group lowers the basicity of compounds like trifluoroethanol .Physical And Chemical Properties Analysis
The trifluoromethyl group has unique physical and chemical properties. It can change the solubility of molecules containing other groups of interest .Scientific Research Applications
Thermophysical Properties
- Research has explored the thermophysical properties of thio- and dithiocarbamates, including 3H-benzoxazole-2-thione, a compound closely related to 6-(Trifluoromethyl)-1,3-benzoxazole-2-thiol. This study focused on Differential Scanning Calorimetry (DSC) to determine temperatures, enthalpies, and entropies of fusion, contributing to a deeper understanding of their thermal behavior (Temprado et al., 2008).
Biochemical Research
- Compounds structurally similar to this compound have been studied for their potential in preventing ethanol-induced oxidative stress in the liver and brain of mice. This research provides insights into the biochemical applications of thiazolo and triazole derivatives (Aktay et al., 2005).
Fluorescent Probe Sensing
- The analogs of benzoxazole, such as 2-(3,5,6-Trifluoro-2-hydroxy-4-methoxyphenyl)benzoxazole, have been applied in the development of fluorescent probes for sensing magnesium and zinc cations, as well as for detecting pH changes. This illustrates the potential of benzoxazole derivatives in sensing and detection applications (Tanaka et al., 2001).
Antimicrobial Activity
- Studies on derivatives of benzoxazole, such as 5,7-Dichloro-1,3-benzoxazole-2-thiol, have revealed significant in vitro antibacterial activity. These findings highlight the potential of benzoxazole derivatives in developing new antibacterial agents (Satyendra et al., 2012).
Synthetic Chemistry
- Research in synthetic chemistry has utilized 1,3-benzoxazole-2-thiol as a thiol surrogate for synthesizing diaryl thioethers. This method showcases the utility of benzoxazole derivatives in creating new chemical compounds (Tber et al., 2016).
Environmentally Benign Synthesis
- Benzoxazole-2-thiols have been synthesized through an environmentally friendly method, emphasizing the importance of green chemistry in creating biologically active compounds (Liu et al., 2017).
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-(trifluoromethyl)-3H-1,3-benzoxazole-2-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F3NOS/c9-8(10,11)4-1-2-5-6(3-4)13-7(14)12-5/h1-3H,(H,12,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVLLZICHEIQTJH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C(F)(F)F)OC(=S)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F3NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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